Cas no 860649-94-1 (5-(4-Chlorophenyl)-2-[(4-chlorophenyl)sulfanyl]pyrimidine)

• Product Name: 5-(4-Chlorophenyl)-2-[(4-chlorophenyl)sulfanyl]pyrimidine
• CAS No: 860649-94-1
• MF: C₁₆H₁₀Cl₂N₂S
• MW: 333.235000133514
• CID: 5738357
• PubChem ID: 2767986
• Update Time: 2023-11-10

5-(4-Chlorophenyl)-2-[(4-chlorophenyl)sulfanyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 860649-94-1
• 11P-599S
• 5-(4-chlorophenyl)-2-(4-chlorophenyl)sulfanylpyrimidine
• 5-(4-chlorophenyl)-2-[(4-chlorophenyl)sulfanyl]pyrimidine
• AKOS005079025
• Pyrimidine, 5-(4-chlorophenyl)-2-[(4-chlorophenyl)thio]-
• 5-(4-Chlorophenyl)-2-[(4-chlorophenyl)sulfanyl]pyrimidine

• Inchi： 1S/C16H10Cl2N2S/c17-13-3-1-11(2-4-13)12-9-19-16(20-10-12)21-15-7-5-14(18)6-8-15/h1-10H
• InChI Key： XUIZFBVUAWIOLK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C(N=C1)SC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 331.9941749g/mol
• Monoisotopic Mass: 331.9941749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 530.1±60.0 °C(Predicted)
• pka: -1.06±0.42(Predicted)